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Compound of Interest

Compound Name: Lead tetroxide

Cat. No.: B073408 Get Quote

An In-depth Technical Guide to Lead Tetroxide: CAS Number and Safety Data

This guide provides comprehensive information on the Chemical Abstracts Service (CAS)

number and detailed safety data for lead tetroxide. The information is intended for

researchers, scientists, and professionals in drug development who may be working with this

compound.

Chemical Identification
Chemical Name: Lead Tetroxide

Synonyms: Red Lead, Minium, Trilead tetraoxide, Lead(II,IV) oxide[1][2]

CAS Number: 1314-41-6[3][4][5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for lead tetroxide, compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula Pb3O4 [3][4][6]

Molecular Weight 685.57 g/mol [3][6][7]

Appearance Red/Orange fine powder [3][4][6][8]

Melting Point 500 °C (decomposes) [2][3][6][8]

Boiling Point 800 °C [3]

Density 9.1 g/cm³ [3][8]

Water Solubility Insoluble [2][3][8]

Vapor Pressure 1.3 kPa (at 0 °C) [2]

Table 2: Toxicological Data

Parameter Value Species Route Source

LD50 630 mg/kg Rat Intraperitoneal [2]

LDL₀ 1000 mg/kg Guinea Pig Oral [5]

Table 3: Occupational Exposure Limits

Organization Limit Notes Source

OSHA (PEL) 0.05 mg/m³ 8-hour TWA [9][10]

NIOSH (REL) 0.05 mg/m³ 10-hour TWA [9][11]

ACGIH (TLV) 0.05 mg/m³ 8-hour TWA [8][9]

Table 4: GHS Hazard Information
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Classification Code Description Source

Oxidizing Solids H272
May intensify fire;

oxidizer
[5]

Acute Toxicity, Oral H302 Harmful if swallowed [5]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [5]

Carcinogenicity H350 May cause cancer [5]

Reproductive Toxicity H360
May damage fertility

or the unborn child
[5]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure

[5]

Hazardous to the

Aquatic Environment,

Acute

H400
Very toxic to aquatic

life
[12]

Hazardous to the

Aquatic Environment,

Chronic

H410

Very toxic to aquatic

life with long lasting

effects

[12]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not publicly available in the

provided search results. This data is typically generated following standardized guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

or national regulatory bodies. For specific experimental methodologies, it is recommended to

consult the primary toxicological studies for lead tetroxide.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of lead tetroxide,

from initial planning to final disposal.
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1. Planning & Preparation

2. Handling & Use

3. Emergency Procedures

4. Storage & Disposal

Risk Assessment

Obtain & Review SDS

Implement Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Gloves, Goggles, Respirator)

Handle in Designated Area

Avoid Dust Generation Keep Away from Combustibles
Practice Good Personal Hygiene
(No eating/drinking, wash hands)

Spill Response
Exposure Response

(First Aid)
Fire Response

Store in a Cool, Dry, Well-Ventilated AreaContain & Clean Spill Report Incident Move to Fresh Air Wash with Soap & Water Rinse with Water Seek Medical Attention

Segregate from Incompatible Materials

Dispose as Hazardous Waste

End

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of lead tetroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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